molecular formula C14H22O3 B8553472 8,8-Diethoxy-3,7-dimethylocta-2,4,6-trienal CAS No. 1069-16-5

8,8-Diethoxy-3,7-dimethylocta-2,4,6-trienal

Cat. No.: B8553472
CAS No.: 1069-16-5
M. Wt: 238.32 g/mol
InChI Key: PCYSRECLJVMEPX-UHFFFAOYSA-N
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Description

8,8-Diethoxy-3,7-dimethylocta-2,4,6-trienal is a useful research compound. Its molecular formula is C14H22O3 and its molecular weight is 238.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

1069-16-5

Molecular Formula

C14H22O3

Molecular Weight

238.32 g/mol

IUPAC Name

8,8-diethoxy-3,7-dimethylocta-2,4,6-trienal

InChI

InChI=1S/C14H22O3/c1-5-16-14(17-6-2)13(4)9-7-8-12(3)10-11-15/h7-11,14H,5-6H2,1-4H3

InChI Key

PCYSRECLJVMEPX-UHFFFAOYSA-N

Canonical SMILES

CCOC(C(=CC=CC(=CC=O)C)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

31.1 g. of 1,1-diethoxy-2,6-dimethyl-2,4,6-octatrien-8-ol are dissolved in a mixture of 800 ml. of petroleum ether (boiling range 40°-45° C.) and 200 ml. of ether, and after the addition of 150 g. of manganous oxide, shaken for 16 hours at room temperature. The mixture is then filtered, washed with ether, and after evaporation of the filtrate, 22 g. of 1,1-diethoxy-2,6-dimethyl-2,4,6-octatrien-8-al is obtained, which can be used for the Wittig reaction without further purification. The aldehyde can be purified through adsorption on aluminum oxide (activity II deactivated with 2 per cent water and 0.5 per cent pyridine). A small portion is removed by washing with a petroleum ether/ether mixture (95:5). By elution with a petroleum ether/ether mixture (3:1), there is obtained pure 1,1-diethoxy-2,6-dimethyl-2,4,6-octatrien-8-al (Abs. Max. 325 mμ; E11 = 1200; nD24 = 1.5607). Melting point of the di-semicarbazone 242°-243° C. with decomposition.
Name
1,1-diethoxy-2,6-dimethyl-2,4,6-octatrien-8-ol
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reactant
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manganous oxide
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reactant
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[Compound]
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petroleum ether
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solvent
Reaction Step Three
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solvent
Reaction Step Four

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